ethyl 3-[(2-methoxybenzoyl)amino]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-[(2-methoxybenzoyl)amino]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C20H20N2O4S/c1-5-26-20(24)17-16(15-11(2)10-12(3)21-19(15)27-17)22-18(23)13-8-6-7-9-14(13)25-4/h6-10H,5H2,1-4H3,(H,22,23)
• InChI Key: LDXZVCHPVOQHDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(C=C2C)C)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

Ethyl 3-[(2-methoxybenzoyl)amino]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate is a complex organic compound. It is a derivative of thieno[2,3-b]pyridine.

Synthesis Analysis

The synthesis of this compound and its derivatives has been a subject of research. For instance, a study published in the Russian Journal of Bioorganic Chemistry discusses the synthesis of new condensed Thieno[2,3-b]pyridine derivatives. The study details the preparation of pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidines based on 5,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The InChI code for a similar compound, ethyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate, is 1S/C12H14N2O2S/c1-4-16-12(15)10-9(13)8-6(2)5-7(3)14-11(8)17-10/h5H,4,13H2,1-3H3.

Chemical Reactions Analysis

Ethyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate has been used as a versatile precursor to prepare several heterocyclic compounds. The o-aminoester moiety of the molecule is a favorable unit to react with both electrophiles and nucleophiles, usually resulting in the formation of heterocyclic systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 250.32 and a melting point of 135 degrees Celsius.

Safety and Hazards

The safety information available indicates that this compound is an irritant. As with all chemicals, it should be handled with appropriate safety measures.

Future Directions

While specific future directions are not mentioned in the search results, the ongoing research into the synthesis and potential applications of thieno[2,3-b]pyridine derivatives suggests that this field will continue to be an area of interest.